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Compound of Interest

Compound Name: Carlinoside

Cat. No.: B1668447 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical plans for the handling of Carlinoside, a flavone glycoside. While a specific Safety

Data Sheet (SDS) for Carlinoside is not readily available, the following guidance is based on

the general properties of flavone glycosides and related compounds.

Operational Plan: Personal Protective Equipment
(PPE)
When handling Carlinoside, particularly in its powdered form, adherence to standard

laboratory safety protocols is essential to minimize exposure. The following personal protective

equipment is recommended:

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, should be worn. Gloves

must be inspected before use and disposed of properly after handling the compound.[1]

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

mandatory to protect against airborne particles and splashes.[2] In situations with a higher

risk of splashing, a face shield should be used in conjunction with goggles.

Respiratory Protection: In well-ventilated areas, respiratory protection may not be required.

However, if dust is generated, a NIOSH-approved N95 or P1 dust mask should be used.[3]

For operations that may generate significant aerosols, a respirator may be necessary.
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Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

contamination, disposable coveralls may be appropriate.

Logistical Plan: Handling, Storage, and Disposal
Proper logistical planning ensures the integrity of the compound and the safety of laboratory

personnel.

Handling:

Handle Carlinoside in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of any dust.[1]

Avoid direct contact with skin and eyes.[2]

Wash hands thoroughly with soap and water after handling.[1]

Storage:

Store Carlinoside in a tightly sealed container in a cool, dry, and well-ventilated place.[2]

Keep away from strong oxidizing agents.[2]

Disposal:

Dispose of Carlinoside and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not allow the product to enter drains.[1]

Contaminated gloves and other disposable PPE should be placed in a sealed bag and

disposed of as chemical waste.[1]

Quantitative Data Summary
As specific quantitative data for Carlinoside is limited, the following table provides general

information for related flavone compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1668447?utm_src=pdf-body
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.fishersci.com/store/msds?partNumber=AC119160250&countryCode=US&language=en
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.benchchem.com/product/b1668447?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC119160250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119160250&countryCode=US&language=en
https://www.benchchem.com/product/b1668447?utm_src=pdf-body
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Flavone.pdf
https://www.benchchem.com/product/b1668447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data for Flavone (as a reference)

Appearance White to off-white crystalline powder

Melting Point 95 - 99 °C

Solubility

Soluble in organic solvents like ethanol,

methanol, and DMSO. Flavonoid glycosides are

generally soluble in water and alcohol.[4]

Stability Stable under normal laboratory conditions.[2]

Incompatibilities Strong oxidizing agents.[2]

Experimental Workflow for Safe Handling of
Carlinoside
The following diagram outlines the procedural steps for the safe handling of Carlinoside in a

laboratory setting.
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Fig 1. Workflow for safe handling of Carlinoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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